Cas no 5351-81-5 ([(e)-naphthalen-1-ylmethylideneamino]thiourea)

[(e)-naphthalen-1-ylmethylideneamino]thiourea structure
5351-81-5 structure
Product name:[(e)-naphthalen-1-ylmethylideneamino]thiourea
CAS No:5351-81-5
MF:C12H11N3S
MW:229.30084
CID:1583824
PubChem ID:6891945

[(e)-naphthalen-1-ylmethylideneamino]thiourea Chemical and Physical Properties

Names and Identifiers

    • [(e)-naphthalen-1-ylmethylideneamino]thiourea
    • 1-NAPHTHALDEHYDE, THIOSEMICARBAZONE
    • 1-naphthaldehydethiosemicarbazone
    • ST50808215
    • 1-(naphthalen-1-ylmethylene)thiosemicarbazide
    • AKOS002286520
    • [((1E)-2-naphthyl-1-azavinyl)amino]aminomethane-1-thione
    • NSC723
    • 1-Formyl-naphthalin-thiosemicarbazon
    • AC1OC1SK
    • [1]naphthaldehyde-thiosemicarbazone
    • CHEMBL1818879
    • [1]Naphthaldehyd-thiosemicarbazon
    • 1-NAPHTHALDEHYDE, THIOSEMICARBAZONE; 1-naphthaldehydethiosemicarbazone; ST50808215; 1-(naphthalen-1-ylmethylene)thiosemicarbazide; AKOS002286520; [((1E)-2-naphthyl-1-azavinyl)amino]aminomethane-1-thione; NSC723; 1-Formyl-naphthalin-thiosemicarbazon; AC1OC1SK; [1]naphthaldehyde-thiosemicarbazone; CHEMBL1818879; [1]Naphthaldehyd-thiosemicarbazon;
    • (e)-2-(naphthalen-1-ylmethylene)hydrazinecarbothioamide
    • SR-01000198138
    • BDBM50350998
    • SCHEMBL19051446
    • 5351-81-5
    • NSC-723
    • SR-01000198138-1
    • 1-naphthaldehyde thiosemicarbazone
    • Inchi: InChI=1S/C12H11N3S/c13-12(16)15-14-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-8H,(H3,13,15,16)/b14-8+
    • InChI Key: LPGXRPAESUOQHF-RIYZIHGNSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC=C2C=NNC(=S)N

Computed Properties

  • Exact Mass: 229.06753
  • Monoisotopic Mass: 229.067368
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.5
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.24
  • Boiling Point: 419.4°C at 760 mmHg
  • Flash Point: 207.5°C
  • Refractive Index: 1.663
  • PSA: 50.41
  • LogP: 3.09810

[(e)-naphthalen-1-ylmethylideneamino]thiourea Related Literature

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